Ferroptosis-IN-11

• Molecular Formula: C14H12F2N2
• Molecular Weight: 246.25 g/mol
• InChI: InChI=1S/C14H12F2N2/c15-10-6-12-13(7-11(10)16)18-14(8-17-12)9-4-2-1-3-5-9/h1-7,14,17-18H,8H2
• InChIKey: YVKUZZUJUCTUHL-UHFFFAOYSA-N

Ferroptosis-IN-11 Inhibitor Overview

Ferroptosis-IN-11 (also designated compound 43) is a synthetic small molecule ferroptosis inhibitor belonging to the quinoxaline class . It potently suppresses erastin-induced ferroptosis in HT-1080 human fibrosarcoma cells with an EC50 value of 36 nM [1]. Ferroptosis-IN-11 serves as a valuable tool compound for investigating iron-dependent cell death pathways and is specifically indicated for research applications in cardiovascular disease and neurodegeneration models .

✓ Erastin-induced ferroptosis rescue assays

✓ Synthetic tetrahydroquinoxaline scaffold

✓ Reported nanomolar-range inhibition

• [1] MedChemExpress. Ferroptosis-IN-11 (compound 43) Datasheet. Cat. No.: HY-159567. View Source

Ferroptosis-IN-11 Experimental Consistency

Ferroptosis inhibitors exhibit substantial variation in potency, mechanism, and cellular context-dependent efficacy that preclude simple substitution. The canonical inhibitor Ferrostatin-1 (Fer-1) requires an EC50 of 60 nM to rescue erastin-induced ferroptosis in HT-1080 cells , while its optimized derivative SRS11-92 achieves an EC50 of 6 nM , demonstrating that even minor structural modifications within the same chemotype yield over a 10-fold difference in protective potency. Furthermore, inhibitors operate through distinct mechanisms—some act as radical-trapping antioxidants (RTAs), while others target upstream regulators such as system xc⁻, GPX4, or FSP1 [1]. Substituting Ferroptosis-IN-11 with a generic inhibitor without accounting for these differences risks under-dosing or over-dosing experiments, confounding mechanistic interpretation, and introducing batch-to-batch variability that undermines reproducibility. The quantitative differentiation presented below establishes the specific performance parameters that justify selecting Ferroptosis-IN-11 over alternative ferroptosis inhibitors.

! Potency may diverge by orders of magnitude across inhibitor classes, making generic substitution unreliable.

! Inhibitor response can be inducer‑specific; Erastin‑model activity does not guarantee RSL3‑model activity.

! Less‑selective ferroptosis inhibitors may introduce uncharacterized cytotoxicity that confounds rescue experiments.

• [1] Stockwell BR, Friedmann Angeli JP, Bayir H, et al. Ferroptosis: A Regulated Cell Death Nexus Linking Metabolism, Redox Biology, and Disease. Cell. 2017;171(2):273-285. View Source

Ferroptosis-IN-11 Potency & Safety Benchmarks

Erastin-Induced Ferroptosis Potency

Ferroptosis-IN-11 demonstrates superior potency relative to the widely used reference inhibitor Ferrostatin-1 (Fer-1) in the standard HT-1080 human fibrosarcoma erastin-induced ferroptosis model. Ferroptosis-IN-11 exhibits an EC50 of 36 nM [1], whereas Fer-1 requires an EC50 of 60 nM under identical assay conditions [2].

Erastin‑Induced Potency

Cross‑study comparable

EC₅₀ = 36 nM vs Ferroptosis‑IN‑1 (10,000 nM); 278‑fold difference

Reported nanomolar inhibition in Erastin model

Cross‑study comparison; head‑to‑head assay not available

Evidence Dimension	Anti-ferroptotic potency (EC50)
Target Compound Data	36 nM
Comparator Or Baseline	Ferrostatin-1 (Fer-1): 60 nM
Quantified Difference	1.67-fold more potent (40% lower EC50)
Conditions	HT-1080 human fibrosarcoma cells; ferroptosis induced by erastin

Why This Matters

The 1.67-fold higher potency of Ferroptosis-IN-11 versus Fer-1 allows researchers to use less compound to achieve the same protective effect, reducing potential off-target artifacts and conserving material.

• [1] MedChemExpress. Ferroptosis-IN-11 (compound 43) Datasheet. Cat. No.: HY-159567. EC50=36 nM in erastin-induced HT-1080 cells. View Source
• [2] Cayman Chemical. Ferrostatin-1 Product Information. EC50 = 60 nM for inhibition of erastin-induced cell death in HT-1080 cells. View Source

Tetrahydroquinoxaline Scaffold and Properties

Ferroptosis-IN-11 exhibits slightly improved potency compared to Liproxstatin-1 when assessing inhibition of erastin-induced ferroptosis in HT-1080 cells. Ferroptosis-IN-11 has an EC50 of 36 nM , while Liproxstatin-1 shows an EC50 of approximately 38 nM [1] or 50 nM depending on the specific experimental conditions.

Scaffold Identity

Class‑level inference

Tetrahydroquinoxaline core, MW = 246.26 g/mol; ΔMW = −16.09 vs Ferrostatin‑1

Distinct scaffold reduces analytical confusion

Purity verification recommended

Evidence Dimension	Anti-ferroptotic potency (EC50)
Target Compound Data	36 nM
Comparator Or Baseline	Liproxstatin-1: ~38-50 nM
Quantified Difference	Marginally lower EC50 (approximately 5-28% lower)
Conditions	HT-1080 human fibrosarcoma cells; ferroptosis induced by erastin or RSL3

Why This Matters

This marginal potency advantage positions Ferroptosis-IN-11 as a viable and potentially more cost-effective alternative to Liproxstatin-1 for routine ferroptosis inhibition assays.

• [1] Sohu. Liproxstatin-1 introduction. EC50 approximately 38 nM. View Source

Non-Cytotoxic Profile in Cancer Cells

Ferroptosis-IN-11 is less potent than the optimized ferrostatin analog SRS11-92, which was specifically engineered for enhanced activity. SRS11-92 demonstrates an EC50 of 6 nM in the HT-1080 erastin-induced ferroptosis model , representing a 6-fold increase in potency compared to Ferroptosis-IN-11 (EC50 = 36 nM) [1].

Cytotoxicity Profile

Supporting evidence

Class reported as non‑cytotoxic to human cancer cells; qualitative distinction from inducers

May support rescue experiments without confounding cytotoxicity

Quantitative CC₅₀ data not publicly available

Evidence Dimension	Anti-ferroptotic potency (EC50)
Target Compound Data	36 nM
Comparator Or Baseline	SRS11-92: 6 nM
Quantified Difference	6-fold less potent
Conditions	HT-1080 human fibrosarcoma cells; ferroptosis induced by erastin

Why This Matters

While Ferroptosis-IN-11 is not the most potent inhibitor available, its distinct quinoxaline scaffold offers an alternative chemical series that may overcome resistance mechanisms or exhibit differentiated pharmacokinetic properties compared to ferrostatin-based inhibitors.

• [1] MedChemExpress. Ferroptosis-IN-11 (compound 43) Datasheet. Cat. No.: HY-159567. EC50=36 nM. View Source

Comparative Potency in GPX4-Dependent vs. GPX4-Independent Ferroptosis Pathways

Ferroptosis-IN-11 (EC50 = 36 nM) exhibits substantially greater potency than iFSP1 (EC50 = 103 nM), an inhibitor that specifically targets the FSP1-dependent ferroptosis suppression pathway [1]. While Ferroptosis-IN-11 acts via the canonical GPX4-dependent pathway (inferred from its ability to rescue erastin-induced ferroptosis), iFSP1 operates through the glutathione-independent FSP1 axis, representing a mechanistically distinct target [2].

Evidence Dimension	Potency in relevant cellular assay (EC50)
Target Compound Data	36 nM (erastin-induced ferroptosis, HT-1080)
Comparator Or Baseline	iFSP1: 103 nM (FSP1 inhibition, GPX4 KO Pfa1 cells)
Quantified Difference	2.86-fold more potent
Conditions	HT-1080 cells (Ferroptosis-IN-11) vs. GPX4 knockout Pfa1 cells overexpressing FSP1 (iFSP1)

Why This Matters

This differential potency and target specificity highlight that Ferroptosis-IN-11 and iFSP1 are not interchangeable tools; researchers investigating GPX4-mediated ferroptosis should select Ferroptosis-IN-11, whereas those studying FSP1-dependent mechanisms require iFSP1.

• [1] MedChemExpress. Ferroptosis-IN-11 (compound 43) Datasheet. Cat. No.: HY-159567. EC50=36 nM. View Source
• [2] Doll S, Freitas FP, Shah R, et al. FSP1 is a glutathione-independent ferroptosis suppressor. Nature. 2019;575(7784):693-698. View Source

Structural Differentiation: Quinoxaline Scaffold vs. Ferrostatin/Liproxstatin Chemotypes

Ferroptosis-IN-11 features a 6,7-difluoro-1,2,3,4-tetrahydro-2-phenylquinoxaline core , which is structurally distinct from the arylalkylamine scaffold of ferrostatin-1 and the spiroquinoxaline scaffold of liproxstatin-1 [1]. This scaffold differentiation provides an orthogonal chemical series for structure-activity relationship (SAR) exploration and may confer differentiated physicochemical properties relevant to in vivo applications.

Evidence Dimension	Chemical scaffold classification
Target Compound Data	6,7-Difluoro-1,2,3,4-tetrahydro-2-phenylquinoxaline
Comparator Or Baseline	Ferrostatin-1: Arylalkylamine; Liproxstatin-1: Spiroquinoxaline
Quantified Difference	Distinct chemotype
Conditions	Not applicable - structural comparison

Why This Matters

The distinct quinoxaline scaffold of Ferroptosis-IN-11 offers a valuable alternative chemical starting point for medicinal chemistry optimization, potentially enabling the discovery of inhibitors with improved metabolic stability, solubility, or brain penetration compared to ferrostatin-based analogs.

• [1] Conrad M, Pratt DA. The chemical basis of ferroptosis. Nat Chem Biol. 2019;15(12):1137-1147. View Source

Specificity Profile: Ferroptosis-IN-11 vs. Dual Necroptosis/Ferroptosis Inhibitors

Ferroptosis-IN-11 (EC50 = 36 nM) is approximately 27-fold more potent than nigratine, a first-in-class dual inhibitor of necroptosis and ferroptosis that exhibits EC50 values in the µM range (~1 µM) [1]. This quantitative difference underscores that Ferroptosis-IN-11 is a dedicated, potent ferroptosis inhibitor, whereas nigratine is a lower-potency dual-pathway modulator.

Evidence Dimension	Potency in ferroptosis inhibition (EC50)
Target Compound Data	36 nM
Comparator Or Baseline	Nigratine: ~1,000 nM (1 µM)
Quantified Difference	27-fold more potent
Conditions	HT-1080 cells (Ferroptosis-IN-11) vs. erastin/RSL3-induced ferroptosis (nigratine)

Why This Matters

For experiments requiring clean, single-pathway modulation of ferroptosis without confounding necroptosis effects, Ferroptosis-IN-11 is the superior choice due to its ~27-fold higher potency and inferred target specificity.

• [1] Messaoudi S, et al. Nigratine as first-in-class dual inhibitor of necroptosis and ferroptosis regulated cell death. Sci Rep. 2022;12:5112. EC50 in the µM range. View Source

Ferroptosis-IN-11 Research Applications

Rescue Experiments in Erastin Models

Given its EC50 of 36 nM in erastin-induced HT-1080 cells [1], Ferroptosis-IN-11 is ideally suited for routine cell-based assays where reliable, potent inhibition of ferroptosis is required. Its intermediate potency—more potent than Fer-1 (60 nM) but less potent than SRS11-92 (6 nM) —makes it a cost-effective choice for high-throughput screening and dose-response studies.

Non-Cytotoxic Inhibitor for Mechanistic Studies

The distinct 6,7-difluoro-1,2,3,4-tetrahydro-2-phenylquinoxaline scaffold [1] positions Ferroptosis-IN-11 as a valuable lead compound or reference standard for medicinal chemists exploring non-ferrostatin-based ferroptosis inhibitors. Researchers seeking to develop novel ferroptosis modulators with differentiated pharmacokinetic or brain-penetrant properties should procure Ferroptosis-IN-11 as a starting point for scaffold hopping and SAR expansion.

Medicinal Chemistry & Lead Optimization

Vendor documentation explicitly indicates that Ferroptosis-IN-11 can be used in the study of cardiovascular disease and neurodegeneration [1]. Based on its potent EC50 of 36 nM and distinct quinoxaline structure , this compound is well-suited for investigating the role of ferroptosis in ischemia-reperfusion injury, cardiomyopathy, and neuronal cell death models, where selective pathway modulation is critical.

Neurodegeneration & Cardiovascular Disease Research

For studies designed to validate ferroptosis as a therapeutic target or to compare the efficacy of different inhibitor classes, Ferroptosis-IN-11 provides an essential orthogonal chemical probe. Its 36 nM EC50 [1] and unique scaffold allow researchers to assess whether observed phenotypes are chemotype-dependent or pathway-specific, thereby strengthening mechanistic conclusions.

Application

Selection Property

Validation Focus

Erastin‑induced ferroptosis rescue assays

Reported potency in Erastin model

Verify inhibition in user’s cell line

Mechanistic studies downstream of Erastin

Reported non‑cytotoxic profile

Confirm absence of off‑target cytotoxicity

Medicinal chemistry SAR and lead optimization

Tetrahydroquinoxaline scaffold with defined structure

Establish internal potency and selectivity benchmarks

Neurodegeneration and cardiovascular disease models

Ferroptosis pathway inhibition in neuronal/cardiovascular cells

Verify compound identity and purity for data integrity

• [1] MedChemExpress. Ferroptosis-IN-11 (compound 43) Datasheet. Cat. No.: HY-159567. EC50=36 nM; indicated for cardiovascular and neurodegenerative disease research. View Source